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A Comparative Analysis of Bromine Nitrate
Hydrolysis Rates on Atmospheric Aerosols
A critical examination of the heterogeneous hydrolysis of bromine nitrate (BrONO₂) on ice,

sulfuric acid, and aqueous aerosols reveals significant variations in reaction rates,

underscoring the nuanced role of aerosol composition in atmospheric chemistry. This guide

provides a comprehensive comparison of experimentally determined hydrolysis rates, detailed

experimental protocols, and a visual representation of the common experimental workflow for

researchers and scientists in atmospheric chemistry and drug development.

The hydrolysis of bromine nitrate is a key heterogeneous reaction in the atmosphere,

influencing the partitioning of bromine species and contributing to ozone depletion cycles. The

efficiency of this process is highly dependent on the nature of the aerosol surface upon which it

occurs. This comparison synthesizes data from key laboratory studies to provide a clear

overview of the hydrolysis rates on three common atmospheric aerosol types: ice, sulfuric acid,

and aqueous aerosols.

Comparative Hydrolysis Rate Data
The following table summarizes the quantitative data for the uptake coefficient (γ), which

represents the probability of a gas molecule reacting upon collision with the surface, for

BrONO₂ hydrolysis on the different aerosol surfaces.
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Surface Type
Uptake
Coefficient (γ)

Temperature
(K)

Experimental
Conditions

Reference

Ice

Bulk Ice ~0.3 180

Knudsen flow

reactor, mass

spectrometric

detection.

Aguzzi and

Rossi, 2002[1]

Sulfuric Acid

Aerosol

60-80 wt%

H₂SO₄
0.4 228

Wetted-wall flow

tube, chemical

ionization mass

spectrometry.

Hanson et al.,

1996

Aqueous Aerosol

Pure Water 0.024 ± 0.0008 272.5

Droplet train

technique, mass

spectrometer.

Deiber et al.,

2004[2]

Pure Water 0.030 ± 0.0015 275.0

Droplet train

technique, mass

spectrometer.

Deiber et al.,

2004[2]

Pure Water 0.036 ± 0.0016 277.5

Droplet train

technique, mass

spectrometer.

Deiber et al.,

2004[2]

Pure Water 0.039 279.7

Droplet train

technique, mass

spectrometer.

Deiber et al.,

2004[2]

Experimental Methodologies
The determination of hydrolysis rates relies on sophisticated laboratory techniques that

simulate atmospheric conditions. The primary methods used in the cited studies are the

Knudsen flow reactor, the wetted-wall flow tube, and the droplet train technique.
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Hydrolysis on Ice Surfaces
The study by Aguzzi and Rossi employed a Knudsen flow reactor coupled with a mass

spectrometer to investigate the uptake of BrONO₂ on various types of ice surfaces.

Reactor Setup: A low-pressure flow reactor where gas-surface interactions are studied under

molecular flow conditions.

Ice Sample Preparation: Bulk ice was prepared by freezing deionized water directly in the

sample holder.

Detection: A mass spectrometer was used to monitor the concentration of BrONO₂ in the gas

phase before and after interaction with the ice surface, allowing for the calculation of the

uptake coefficient.

Temperature Control: The experiments were conducted at a constant temperature of 180 K.

Hydrolysis on Sulfuric Acid Aerosols
Hanson and colleagues utilized a wetted-wall flow tube with chemical ionization mass

spectrometry to measure the reaction probability of BrONO₂ on sulfuric acid solutions.

Flow Tube: A cylindrical tube where the inner wall is coated with a flowing film of the liquid

being studied (in this case, sulfuric acid).

Reactant Introduction: A flow of BrONO₂ in a carrier gas is introduced into the flow tube.

Detection: A chemical ionization mass spectrometer (CIMS) is used to selectively detect

BrONO₂ and its reaction products. The decay of the BrONO₂ signal as a function of

interaction time with the wetted wall is used to determine the uptake coefficient.

Experimental Parameters: The study was performed at 228 K with sulfuric acid

concentrations ranging from 60 to 80 wt%.

Hydrolysis on Aqueous Aerosols
The research by Deiber and coworkers on aqueous aerosols was conducted using a droplet

train technique coupled to a mass spectrometer.[2]
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Droplet Generation: A stream of monodispersed droplets is generated and introduced into a

flow tube containing the gas of interest (BrONO₂).[2]

Gas-Droplet Interaction: The droplets travel through the flow tube, allowing for the uptake

and reaction of BrONO₂.

Analysis: A mass spectrometer at the end of the flow tube measures the change in the gas-

phase concentration of BrONO₂, from which the uptake coefficient is calculated.[2]

Temperature Variation: The experiments were carried out over a temperature range of 272.5

K to 279.7 K.[2]

Experimental Workflow Visualization
The following diagram illustrates a generalized experimental workflow for measuring the

hydrolysis rate of a gas-phase species on an aerosol or surface.
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Caption: Generalized workflow for measuring gas-aerosol reaction rates.

Logical Relationship of Hydrolysis Pathways
The hydrolysis of BrONO₂ in the atmosphere is a competitive process, with the rate and

dominant pathway influenced by the available aerosol surface.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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